Cas no 20068-10-4 (4-phenylbut-3-enenitrile)

• Product Name: 4-phenylbut-3-enenitrile
• CAS No: 20068-10-4
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 1391476
• PubChem ID: 5372695
• Update Time: 2025-05-20

4-phenylbut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile, 4-phenyl-, (E)-
• 4-phenylbut-3-enenitrile
• SCHEMBL3012608
• CS-0305051
• SCHEMBL1002069
• EN300-1864477
• 1-Propene, 3-cyano-1-phenyl-
• (3E)-4-Phenyl-3-butenenitrile
• 20068-10-4
• (E)-4-phenylbut-3-enenitrile
• AKOS000179717
• CQWHLNCODHOFCT-XBXARRHUSA-N
• (E)-4-phenyl-but-3-enenitrile
• (3E)-4-Phenyl-3-butenenitrile #

• Inchi： 1S/C10H9N/c11-9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8H,5H2/b8-4+
• InChI Key： CQWHLNCODHOFCT-XBXARRHUSA-N
• SMILES： N#CC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-phenylbut-3-enenitrile

Comprehensive Overview of 4-Phenylbut-3-enenitrile (CAS No. 20068-10-4): Properties, Applications, and Industry Insights

4-Phenylbut-3-enenitrile (CAS No. 20068-10-4) is an organic compound belonging to the class of unsaturated nitriles. Its molecular structure features a phenyl group attached to a butenenitrile backbone, making it a versatile intermediate in synthetic chemistry. The compound is also referred to by synonyms such as 4-phenyl-3-butenenitrile or β-styrylacetonitrile, which are often used in academic and industrial literature. With growing interest in sustainable chemistry and fine chemical synthesis, this compound has garnered attention for its role in pharmaceuticals, agrochemicals, and specialty materials.

The chemical properties of 4-phenylbut-3-enenitrile include a molecular formula of C₁₀H₉N and a molecular weight of 143.19 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic nitrile odor. Its boiling point and melting point are critical parameters for industrial applications, often cited in process optimization studies. Researchers and manufacturers frequently search for "4-phenylbut-3-enenitrile solubility" or "CAS 20068-10-4 synthesis" to understand its behavior in various solvents and reaction conditions.

In recent years, the demand for bio-based nitriles and green chemistry alternatives has surged, aligning with global sustainability goals. 4-Phenylbut-3-enenitrile is no exception, as its derivatives are explored for eco-friendly polymer production and catalytic transformations. Searches like "nitrile compounds in renewable materials" or "CAS 20068-10-4 environmental impact" reflect this trend. Additionally, its role in pharmaceutical intermediates is highlighted by queries such as "4-phenylbut-3-enenitrile in drug synthesis," underscoring its relevance in medicinal chemistry.

From a commercial perspective, 4-phenylbut-3-enenitrile is supplied by specialty chemical distributors under varying purity grades (e.g., 95%, 98%, or 99%). Procurement-related searches like "buy 4-phenylbut-3-enenitrile" or "CAS 20068-10-4 suppliers" are common among R&D teams. Regulatory compliance, such as REACH certification and safety data sheets (SDS), is another critical consideration for buyers, driving searches for "4-phenylbut-3-enenitrile SDS."

Analytical techniques like GC-MS, HPLC, and NMR spectroscopy are routinely employed to characterize CAS 20068-10-4. These methods ensure quality control and verify structural integrity, addressing laboratory queries such as "how to analyze 4-phenylbut-3-enenitrile." Furthermore, computational chemistry studies leveraging molecular docking or DFT calculations have investigated its reactivity, catering to academic audiences searching for "theoretical studies on nitrile compounds."

In conclusion, 4-phenylbut-3-enenitrile (CAS No. 20068-10-4) exemplifies the intersection of fundamental research and industrial utility. Its applications span flavor and fragrance formulations, organic electronics, and catalysis, making it a compound of enduring relevance. As innovation in nitrile chemistry advances, this molecule will likely remain a focal point for both scientific inquiry and commercial development.